Cas no 1251622-54-4 (4-{4-(furan-2-yl)-1,3-thiazol-2-ylmethoxy}-N-(3-methyl-1,2,4-oxadiazol-5-yl)methylbenzamide)

• Product Name: 4-{4-(furan-2-yl)-1,3-thiazol-2-ylmethoxy}-N-(3-methyl-1,2,4-oxadiazol-5-yl)methylbenzamide
• CAS No: 1251622-54-4
• MF: C₁₉H₁₆N₄O₄S
• MW: 396.419742584229
• CID: 6483662
• Update Time: 2025-05-22

4-{4-(furan-2-yl)-1,3-thiazol-2-ylmethoxy}-N-(3-methyl-1,2,4-oxadiazol-5-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-{4-(furan-2-yl)-1,3-thiazol-2-ylmethoxy}-N-(3-methyl-1,2,4-oxadiazol-5-yl)methylbenzamide
• 4-[[4-(furan-2-yl)-1,3-thiazol-2-yl]methoxy]-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]benzamide

• Inchi： 1S/C19H16N4O4S/c1-12-21-17(27-23-12)9-20-19(24)13-4-6-14(7-5-13)26-10-18-22-15(11-28-18)16-3-2-8-25-16/h2-8,11H,9-10H2,1H3,(H,20,24)
• InChI Key： VPOWJTZLPPVOFV-UHFFFAOYSA-N
• SMILES： C(NCC1ON=C(C)N=1)(=O)C1=CC=C(OCC2=NC(C3=CC=CO3)=CS2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 4-{4-(furan-2-yl)-1,3-thiazol-2-ylmethoxy}-N-(3-methyl-1,2,4-oxadiazol-5-yl)methylbenzamide

Comprehensive Overview of 4-{4-(furan-2-yl)-1,3-thiazol-2-ylmethoxy}-N-(3-methyl-1,2,4-oxadiazol-5-yl)methylbenzamide (CAS No. 1251622-54-4)

4-{4-(furan-2-yl)-1,3-thiazol-2-ylmethoxy}-N-(3-methyl-1,2,4-oxadiazol-5-yl)methylbenzamide (CAS No. 1251622-54-4) is a specialized organic compound that has garnered significant interest in the field of medicinal chemistry and pharmaceutical research. This compound features a unique molecular structure combining furan, thiazole, and oxadiazole moieties, which are known for their diverse biological activities. Researchers are particularly intrigued by its potential applications in drug discovery, especially in targeting specific enzymes or receptors involved in various diseases.

The compound's CAS No. 1251622-54-4 serves as a critical identifier in chemical databases, ensuring precise tracking and referencing in scientific literature. Its complex name, 4-{4-(furan-2-yl)-1,3-thiazol-2-ylmethoxy}-N-(3-methyl-1,2,4-oxadiazol-5-yl)methylbenzamide, reflects its intricate architecture, which includes a benzamide core linked to a thiazole ring and a furan substituent. Such structural features are often associated with enhanced binding affinity and selectivity in drug-target interactions, making this compound a promising candidate for further investigation.

In recent years, the demand for novel heterocyclic compounds like 4-{4-(furan-2-yl)-1,3-thiazol-2-ylmethoxy}-N-(3-methyl-1,2,4-oxadiazol-5-yl)methylbenzamide has surged, driven by the need for innovative therapeutics. The furan-thiazole-oxadiazole hybrid structure is particularly appealing due to its potential to modulate biological pathways with high specificity. Researchers are exploring its role in addressing challenges such as antibiotic resistance, inflammation, and metabolic disorders, which are among the most pressing health concerns today.

From a synthetic chemistry perspective, the preparation of CAS No. 1251622-54-4 involves multi-step organic reactions, including condensation and cyclization processes. The compound's purity and stability are critical for its application in biological assays, and advanced analytical techniques such as HPLC and NMR are employed to ensure quality control. The growing interest in small-molecule drug discovery has further highlighted the importance of such compounds in modern pharmaceutical development.

The market for 4-{4-(furan-2-yl)-1,3-thiazol-2-ylmethoxy}-N-(3-methyl-1,2,4-oxadiazol-5-yl)methylbenzamide is expanding, with academic institutions and pharmaceutical companies actively sourcing it for research purposes. Its potential as a lead compound in drug development has spurred collaborations between chemists and biologists to explore its mechanistic actions. Additionally, the compound's relevance in structure-activity relationship (SAR) studies makes it a valuable tool for optimizing drug candidates with improved efficacy and safety profiles.

In conclusion, 4-{4-(furan-2-yl)-1,3-thiazol-2-ylmethoxy}-N-(3-methyl-1,2,4-oxadiazol-5-yl)methylbenzamide (CAS No. 1251622-54-4) represents a fascinating area of research in medicinal chemistry. Its unique structural features and potential therapeutic applications underscore its significance in the quest for novel bioactive molecules. As scientific advancements continue, this compound is poised to play a pivotal role in addressing unmet medical needs and advancing the field of drug discovery.